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Compound of Interest

Compound Name: Cycleanine

Cat. No.: B150056 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of Cycleanine,

a bisbenzylisoquinoline alkaloid, in cell culture experiments. Cycleanine has demonstrated

cytotoxic effects in various cancer cell lines, primarily through the induction of apoptosis and its

activity as a calcium channel antagonist.

Physicochemical and Solubility Data
Proper handling and solubilization of Cycleanine are critical for obtaining reproducible

experimental results. The following table summarizes its key physicochemical properties.
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Property Value Citation(s)

Molecular Weight 622.75 g/mol [1]

Molecular Formula C₃₈H₄₂N₂O₆ [1]

Appearance White crystalline powder

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[1]

DMSO Solubility 6.23 mg/mL (10 mM) [1]

Storage (Powder) -20°C for up to 3 years [1]

Storage (in Solvent) -80°C for up to 1 year [1]

Biological Activity and Mechanism of Action
Cycleanine exerts its biological effects through multiple mechanisms, making it a compound of

interest for cancer research. Its primary modes of action are the induction of apoptosis and the

modulation of intracellular calcium levels.

Induction of Apoptosis
Cycleanine has been shown to induce apoptosis in cancer cells.[2] This is characterized by the

activation of key executioner caspases, Caspase-3 and Caspase-7, which subsequently cleave

essential cellular substrates, including Poly (ADP-ribose) polymerase (PARP).[3] This cascade

of events leads to the characteristic morphological and biochemical hallmarks of apoptotic cell

death.

Calcium Channel Antagonism
Cycleanine also functions as a calcium channel antagonist.[4] By blocking calcium influx, it

can disrupt various cellular signaling pathways that are dependent on calcium, potentially

contributing to its cytotoxic effects.

The diagram below illustrates the known signaling pathway of Cycleanine-induced apoptosis.
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Workflow for Cell Viability Assay
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Assay & Analysis

Seed cells in a
96-well plate

Incubate for 24h
(cell adherence)

Treat cells with
Cycleanine dilutions

Prepare serial dilutions
of Cycleanine

Incubate for desired
time (e.g., 48h)

Add MTT/SRB reagent

Incubate as per
assay protocol

Read absorbance
on a plate reader

Analyze data and
calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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